Cas no 90748-03-1 (4-[(1H-imidazol-1-yl)methyl]piperidine)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]piperidine
• CAS No: 90748-03-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09971171
• CID: 1086366
• PubChem ID: 22662917
• Update Time: 2025-04-20

4-[(1H-imidazol-1-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Imidazol-1-yl)methyl)piperidine
• 4-(1H-IMIDAZOL-1-YLMETHYL)-PIPERIDINE
• 4-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride
• 4-(1H-imidazol-1-ylmethyl)piperidine(SALTDATA: 2HCl)
• 4-[(1H-imidazol-1-yl)methyl]piperidine
• 4-(imidazol-1-ylmethyl)piperidine
• FT-0745956
• CCG-358145
• SY262958
• 4-[(1-Imidazolyl)methyl]piperidine
• WS-01557
• MFCD09971171
• 90748-03-1
• ZPCQDEWEJQHOJX-UHFFFAOYSA-N
• DTXSID00627397
• 4-(1H-IMIDAZOL-1-YLMETHYL)PIPERIDINE
• AC9094
• 4-(1h-imidazol-1-yl)methyl-piperidine
• 4-[(1H-imidazol-1-yl)methyl]-piperidine
• EN300-241654
• AKOS010953290
• 4-(1H-Imidazol-1-ylmethyl)piperidine x2hcl
• SCHEMBL1088292
• DA-01245

• MDL： MFCD09971171
• Inchi： 1S/C9H15N3/c1-3-10-4-2-9(1)7-12-6-5-11-8-12/h5-6,8-10H,1-4,7H2
• InChI Key： ZPCQDEWEJQHOJX-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=NC=C2)CC1

Computed Properties

• Exact Mass: 165.12700
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85000
• LogP: 1.21150